Cas no 2225180-02-7 (3-(Cyclopentyl)pyridine-4-boronic acid)

• Product Name: 3-(Cyclopentyl)pyridine-4-boronic acid
• CAS No: 2225180-02-7
• MF: C₁₀H₁₄BNO₂
• MW: 191.03
• CID: 5142172
• PubChem ID: 66520680
• Update Time: 2025-10-12

3-(Cyclopentyl)pyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Cyclopentyl)pyridine-4-boronic acid
• AKOS015943211
• (3-cyclopentylpyridin-4-yl)boronic acid
• 2225180-02-7

• Inchi： 1S/C10H14BNO2/c13-11(14)10-5-6-12-7-9(10)8-3-1-2-4-8/h5-8,13-14H,1-4H2
• InChI Key： QQTHSTZWEZRPJT-UHFFFAOYSA-N
• SMILES： C1=NC=CC(B(O)O)=C1C1CCCC1

Computed Properties

• Exact Mass: 191.1117589g/mol
• Monoisotopic Mass: 191.1117589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Additional information on 3-(Cyclopentyl)pyridine-4-boronic acid

Comprehensive Overview of 3-(Cyclopentyl)pyridine-4-boronic acid (CAS No. 2225180-02-7): Properties, Applications, and Industry Insights

3-(Cyclopentyl)pyridine-4-boronic acid (CAS No. 2225180-02-7) is a specialized boronic acid derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its cyclopentyl and pyridine functional groups, serves as a versatile building block in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. Its unique structure enables the formation of carbon-carbon bonds, making it invaluable for constructing complex molecules.

The growing demand for 3-(Cyclopentyl)pyridine-4-boronic acid is driven by its applications in drug discovery, particularly in the development of kinase inhibitors and central nervous system (CNS) therapeutics. Researchers are increasingly exploring its potential in targeting protein-protein interactions, a hot topic in precision medicine. Recent studies highlight its role in optimizing bioavailability and blood-brain barrier permeability, addressing key challenges in neurological drug design.

From a synthetic chemistry perspective, this compound exemplifies the convergence of heterocyclic chemistry and organoboron chemistry. Its stability under aqueous conditions and compatibility with diverse reaction conditions make it a preferred choice for high-throughput screening and combinatorial chemistry. Industry trends indicate rising interest in green chemistry adaptations for its production, aligning with global sustainability goals.

Analytical characterization of CAS No. 2225180-02-7 typically involves advanced techniques such as NMR spectroscopy, HPLC purity analysis, and mass spectrometry. These methods ensure batch-to-batch consistency critical for GMP-compliant pharmaceutical manufacturing. The compound's structure-activity relationships (SAR) are frequently discussed in medicinal chemistry forums, with particular focus on how its boronic acid moiety influences target binding affinity.

Emerging applications in material science include its use as a precursor for organic electronic materials and metal-organic frameworks (MOFs). Its ability to form stable coordination complexes with transition metals opens possibilities for catalysis and sensor development. These interdisciplinary applications position 3-(Cyclopentyl)pyridine-4-boronic acid at the forefront of convergent technology innovation.

Quality control protocols for this compound emphasize rigorous testing for heavy metal residues and solvent content, reflecting pharmaceutical industry standards. Storage recommendations typically suggest inert atmosphere protection to maintain stability, while handling guidelines focus on standard laboratory safety practices. These operational considerations are essential for maintaining the compound's performance in sensitive applications.

The commercial landscape for 3-(Cyclopentyl)pyridine-4-boronic acid features both bulk manufacturing and custom synthesis options, catering to diverse research needs. Market analysis reveals increasing procurement by contract research organizations (CROs) and academic institutions, particularly for fragment-based drug discovery projects. Patent literature shows steady growth in filings incorporating this pharmacophore, indicating sustained innovation potential.

Future research directions may explore its utility in proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design, two rapidly advancing areas in drug development. The compound's balanced lipophilicity profile and hydrogen bonding capacity make it particularly interesting for these applications. As synthetic methodologies evolve, we anticipate broader adoption of this versatile intermediate across multiple scientific disciplines.